Cas no 495417-37-3 (4-Isoxazolecarboxaldehyde, 3-(3-chlorophenyl)-5-methyl-)

• Product Name: 4-Isoxazolecarboxaldehyde, 3-(3-chlorophenyl)-5-methyl-
• CAS No: 495417-37-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1526772
• PubChem ID: 11096172
• Update Time: 2025-04-21

4-Isoxazolecarboxaldehyde, 3-(3-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxaldehyde, 3-(3-chlorophenyl)-5-methyl-
• 495417-37-3
• 3-(3-Chlorophenyl)-5-methyl-4-isoxazolecarboxaldehyde
• 3-(3-chlorophenyl)-5-methyl-isoxazole-4-carbaldehyde
• DTXSID801216339

• Inchi： 1S/C11H8ClNO2/c1-7-10(6-14)11(13-15-7)8-3-2-4-9(12)5-8/h2-6H,1H3
• InChI Key： HYDJYURXCQTXCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C=O)=C(C)ON=1

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1